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Compound of Interest

Compound Name: Gsk983

Cat. No.: B1672409

Essential Safety and Handling Guide for Gsk983

This guide provides crucial safety, handling, and disposal information for Gsk983, a potent,
cell-permeable PROTAC that induces the degradation of PCAF and GCN5 and acts as a
broad-spectrum antiviral agent.[1][2] Adherence to these protocols is essential to ensure the
safety of laboratory personnel and the integrity of research outcomes.

Hazard Identification and Personal Protective Equipment
(PPE)

Gsk983 is classified with specific hazard warnings that necessitate the use of appropriate
personal protective equipment. The compound is harmful if swallowed, causes skin irritation,
and can result in serious eye irritation.

Hazard Classifications for Gsk983

Hazard Code Classification Signal Word
H302 Acute Toxicity 4 (Oral) Warning
H315 Skin Irritation 2 Warning

| H319 | Eye Irritation 2 | Warning |
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Recommended Personal Protective Equipment (PPE)

Based on the precautionary statements, the following PPE is mandatory when handling
Gsk983 to minimize exposure risk.

Equipment Specification Purpose

) Chemical-resistant gloves )
Hand Protection o To prevent skin contact.
(e.g., Nitrile)

) Safety glasses with side
Eye Protection ) To protect eyes from splashes.
shields or goggles

Recommended when there is

Face Protection Face shield a significant risk of splashing.

[3]

Body Protection Laboratory coat To protect skin and clothing.

Operational and Handling Protocols

Proper handling and storage are critical for maintaining the stability of Gsk983 and ensuring
user safety.

Storage and Stability

e Solid Form: Store the powder at 2-8°C, protected from light. For long-term storage, -20°C for
up to 3 years is recommended.[2]

 In Solvent: Prepare stock solutions as needed. Store stock solutions at -80°C for up to 6
months or at -20°C for up to 1 month.[2][4] It is advisable to aliquot the solution to avoid
repeated freeze-thaw cycles.[2]

Step-by-Step Handling Procedure

o Preparation: Before handling, ensure all required PPE is correctly worn.[5] Work in a well-
ventilated area, preferably within a chemical fume hood.
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o Weighing: If working with the powder form, carefully weigh the required amount. Centrifuge
the vial briefly if the powder is adhering to the sides.[2]

» Solubilization: Gsk983 is soluble in DMSO (10 mg/mL). Add the solvent slowly to the powder
to avoid splashing.

» Post-Handling: After handling, wash hands and any exposed skin thoroughly with soap and
water. Clean all work surfaces.

» PPE Removal: Remove PPE carefully to avoid self-contamination. Gloves should be
removed first, followed by the gown, and then eye/face protection.[6][7] Perform hand
hygiene immediately after removing all PPE.[8]

Emergency and Disposal Plans

A clear plan for emergencies and waste disposal is crucial for laboratory safety.

Emergency Procedures

In the event of accidental exposure or a spill, follow these immediate steps:
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Incident Immediate Action Protocol

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do so. Seek

immediate medical attention.[9]

Remove contaminated clothing. Wash the
Skin Contact affected area with plenty of soap and water. If

skin irritation occurs, seek medical advice.[9]

If swallowed, call a poison control center or
Ingestion doctor immediately. Rinse mouth. Do not induce

vomiting.

Evacuate the immediate area. Alert others
nearby.[10] Secure the area and prevent entry.
[10] Wearing appropriate PPE, cover the spill
Spill with an absorbent material. Collect the absorbed
material into a sealed container for chemical
waste disposal.[10] Report the spill to your

institution's safety officer.[10]

Disposal Plan

All waste containing Gsk983, including empty containers, contaminated PPE, and unused
solutions, must be treated as chemical waste.

o Collection: Collect all Gsk983-contaminated materials in a designated, sealed, and clearly
labeled chemical waste container.[11]

e Segregation: Do not mix with other waste streams unless instructed by your institution's
environmental health and safety department.

» Disposal: Arrange for pickup and disposal by a certified chemical waste management
service. Do not dispose of Gsk983 down the drain.[12]
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Gsk983 Safe Handling Workflow

Caption: Workflow for the safe handling of Gsk983 from preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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